Cas no 1343738-86-2 (N-(4-bromo-3-methylphenyl)thian-3-amine)

• Product Name: N-(4-bromo-3-methylphenyl)thian-3-amine
• CAS No: 1343738-86-2
• MF: C₁₂H₁₆BrNS
• MW: 286.231141090393
• CID: 5217670
• PubChem ID: 62873423
• Update Time: 2026-03-06

N-(4-bromo-3-methylphenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-amine, N-(4-bromo-3-methylphenyl)tetrahydro-
• N-(4-bromo-3-methylphenyl)thian-3-amine

• Inchi： 1S/C12H16BrNS/c1-9-7-10(4-5-12(9)13)14-11-3-2-6-15-8-11/h4-5,7,11,14H,2-3,6,8H2,1H3
• InChI Key： NOQJBAZSHPEYFS-UHFFFAOYSA-N
• SMILES： C1SCCCC1NC1=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(4-bromo-3-methylphenyl)thian-3-amine

Introduction to N-(4-bromo-3-methylphenyl)thian-3-amine (CAS No. 1343738-86-2)

N-(4-bromo-3-methylphenyl)thian-3-amine, with the chemical identifier CAS No. 1343738-86-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a thiazole core substituted with a brominated and methylated aromatic ring, which contributes to its distinct reactivity and biological activity.

The structural motif of N-(4-bromo-3-methylphenyl)thian-3-amine positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and methyl groups on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for therapeutic intervention. Specifically, N-(4-bromo-3-methylphenyl)thian-3-amine has been explored for its potential role in modulating enzyme activities and interacting with biological targets.

One of the most compelling aspects of this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the structural features of N-(4-bromo-3-methylphenyl)thian-3-amine to design molecules that can selectively inhibit specific kinases, thereby offering a promising avenue for targeted therapy.

Recent studies have highlighted the compound's efficacy in preclinical models as a scaffold for developing small-molecule inhibitors. For instance, derivatives of N-(4-bromo-3-methylphenyl)thian-3-amine have shown promising results in inhibiting tyrosine kinases, which are overactive in many cancer types. The bromine substituent on the aromatic ring facilitates further functionalization, allowing chemists to tailor the molecule's properties for optimal binding affinity and selectivity.

The pharmaceutical industry has also shown interest in exploring the potential of N-(4-bromo-3-methylphenyl)thian-3-amine as a building block for more complex drug candidates. Its ability to undergo various chemical transformations makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics. Additionally, the compound's stability under different reaction conditions enhances its practicality in synthetic protocols.

Beyond its applications in oncology, N-(4-bromo-3-methylphenyl)thian-3-amine has been investigated for its potential antimicrobial properties. Thiazole derivatives are known to exhibit activity against a range of microorganisms, including bacteria and fungi. This has prompted researchers to explore its efficacy as an antimicrobial agent, particularly in contexts where traditional antibiotics are becoming less effective due to resistance mechanisms.

The synthesis of N-(4-bromo-3-methylphenyl)thian-3-amine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a thiazole precursor followed by functionalization with the appropriate aromatic ring and subsequent substitution with bromine and methyl groups. These synthetic routes underscore the compound's versatility as a chemical entity.

In conclusion, N-(4-bromo-3-methylphenyl)thian-3-amine (CAS No. 1343738-86-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad range of potential applications make it a valuable asset in drug discovery and development. As research continues to uncover new therapeutic avenues, this compound is poised to play an increasingly important role in addressing various medical challenges.